Cas no 34148-68-0 (3,5-Pyridinedicarboxylic acid,1,4-dihydro-4-(3-hydroxyphenyl)-2,6-dimethyl-, diethyl ester)

• Product name: 3,5-Pyridinedicarboxylic acid,1,4-dihydro-4-(3-hydroxyphenyl)-2,6-dimethyl-, diethyl ester
• CAS No: 34148-68-0
• MF: C₁₉H₂₃NO₅
• MW: 345.38962
• CID: 1466443
• PubChem ID: 746764

3,5-Pyridinedicarboxylic acid,1,4-dihydro-4-(3-hydroxyphenyl)-2,6-dimethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,1,4-dihydro-4-(3-hydroxyphenyl)-2,6-dimethyl-, diethyl ester
• SCHEMBL11785984
• DTXSID701131108
• Oprea1_699980
• CHEMBL40225
• 3,5-diethyl 4-(3-hydroxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Oprea1_365423
• BDBM50073948
• EU-0067408
• SR-01000394067
• SR-01000394067-1
• 34148-68-0
• diethyl 4-(3-hydroxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-Diethyl 1,4-dihydro-4-(3-hydroxyphenyl)-2,6-dimethyl-3,5-pyridinedicarboxylate
• CHEMBL2070322
• diethyl 4-(3-hydroxyphenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• AKOS001574072
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-4-(3-hydroxyphenyl)-2,6-dimethyl-, diethyl ester
• diethyl-1,4-dihydro-4(3-hydroxyphenyl)-2,6-dimethylpyridine-3,5-dicarboxylate

• Inchi： InChI=1S/C19H23NO5/c1-5-24-18(22)15-11(3)20-12(4)16(19(23)25-6-2)17(15)13-8-7-9-14(21)10-13/h7-10,17,20-21H,5-6H2,1-4H3
• InChI Key： YSZFCIOQLMLJEH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)O)C(=O)OCC)C)C

Computed Properties

• Exact Mass: 345.15769
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86